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Compound of Interest

Compound Name: Gfp150 (tfa)

Cat. No.: B15142561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and buffer preparation

of Growth Differentiation Factor 15 (GDF15) supplied in its trifluoroacetate (TFA) salt form.

Adherence to these guidelines is crucial for maintaining the protein's stability and biological

activity in downstream applications.

GDF15 (TFA) Solubility
The solubility of lyophilized GDF15 (TFA) can vary depending on the purity of the protein and

the specific reconstitution solvent. The trifluoroacetate counter-ion, a remnant of the purification

process, can impact the protein's physicochemical properties. Below is a summary of

recommended reconstitution conditions from various suppliers. It is always recommended to

briefly centrifuge the vial before opening to ensure the lyophilized powder is at the bottom.
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Reconstitution Solvent
Recommended
Concentration

Notes

10 mM Hydrochloric Acid (HCl) ≥ 0.1 mg/mL

A common recommendation

for GDF15 (TFA) to ensure

complete solubilization.[1][2]

Sterile, Deionized Water 0.1 - 1.0 mg/mL
An alternative for some

formulations.[3][4]

Phosphate Buffered Saline

(PBS), pH 7.4
0.1 - 1.0 mg/mL

Recommended for GDF15

lyophilized from a PBS-

containing buffer.[3]

4 mM Hydrochloric Acid (HCl) 250 - 500 µg/mL
Used for GDF15 lyophilized

from an HCl solution.

Recommended Buffer Preparation and Protein
Reconstitution Protocol
This protocol outlines the preparation of a recommended buffer for the reconstitution and

storage of GDF15 (TFA) to maintain its integrity and activity.

Materials:

Lyophilized GDF15 (TFA)

Hydrochloric Acid (HCl), molecular biology grade

Sterile, nuclease-free water

Bovine Serum Albumin (BSA), carrier-protein grade (optional)

Glycerol (optional)

Sterile, low-protein-binding microcentrifuge tubes

Protocol:
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Prepare the Reconstitution Buffer (10 mM HCl):

Prepare a 1 M stock solution of HCl.

In a sterile container, add the appropriate volume of the 1 M HCl stock to sterile, nuclease-

free water to achieve a final concentration of 10 mM. For example, to prepare 10 mL of 10

mM HCl, add 100 µL of 1 M HCl to 9.9 mL of sterile water.

Filter-sterilize the 10 mM HCl solution through a 0.22 µm filter into a sterile container.

Reconstitute the Lyophilized GDF15 (TFA):

Allow the vial of lyophilized GDF15 (TFA) and the 10 mM HCl reconstitution buffer to

equilibrate to room temperature.

Briefly centrifuge the vial to collect all the lyophilized powder at the bottom.

Carefully open the vial and add the required volume of 10 mM HCl to achieve the desired

protein concentration (e.g., 0.1-1.0 mg/mL).

Gently swirl or pipette the solution up and down to dissolve the protein. Avoid vigorous

shaking or vortexing as this can cause denaturation.

Allow the vial to sit at room temperature for 15-30 minutes with occasional gentle agitation

to ensure complete reconstitution.

Storage of Reconstituted GDF15:

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the protein, it is

highly recommended to aliquot the reconstituted GDF15 into smaller, single-use volumes

in sterile, low-protein-binding tubes.[2][3][5]

Carrier Protein (Optional but Recommended): For long-term storage and to prevent

protein loss due to adsorption to tube surfaces, the addition of a carrier protein such as

BSA to a final concentration of 0.1% is recommended.[2][5]

Glycerol (Optional): For added stability during freezing, glycerol can be added to a final

concentration of 5-50%.[3]
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Short-term Storage: Store working aliquots at 4°C for up to one week.[3][5]

Long-term Storage: For long-term storage, snap-freeze the aliquots in liquid nitrogen and

store at -80°C. The protein is generally stable for up to 12 months under these conditions.

[3]

GDF15 Signaling Pathway
GDF15 exerts its biological effects by binding to its receptor, the GDNF Family Receptor Alpha-

Like (GFRAL), which forms a complex with the co-receptor, Rearranged during Transfection

(RET). This interaction triggers downstream signaling cascades, primarily the ERK and AKT

pathways.[1]
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Caption: GDF15 signaling cascade.

Experimental Workflow: Buffer Preparation and
GDF15 (TFA) Reconstitution
The following diagram illustrates the logical flow of the protocol for preparing the reconstitution

buffer and solubilizing the lyophilized GDF15 (TFA) protein.
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Caption: GDF15 (TFA) reconstitution workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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